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Compound of Interest

Compound Name: Heptafluoroisopropyl iodide

Cat. No.: B147126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of heptafluoroisopropyl iodide, a key

reagent in fluoroalkylation chemistry. It covers its chemical and physical properties, synthesis,

and applications, with a focus on its utility in the development of pharmaceuticals and other

advanced materials. Detailed experimental protocols for its use and important safety

information are also included.

Chemical Identity and Properties
Heptafluoroisopropyl iodide, also known as heptafluoro-2-iodopropane or perfluoroisopropyl

iodide, is a dense, colorless to yellowish liquid.[1] Its core chemical and physical properties are

summarized in the tables below.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 677-69-0[1][2][3]

Molecular Formula C₃F₇I[1][3]

Molecular Weight 295.93 g/mol [1][2]

Synonyms
Heptafluoro-2-iodopropane, Perfluoroisopropyl

iodide, 2-Iodoperfluoropropane[2][4][5]

InChI Key BBZVTTKMXRPMHZ-UHFFFAOYSA-N[2][6]

SMILES String FC(F)(F)C(F)(I)C(F)(F)F[2][6]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to light yellow/red clear liquid[3][4]

Boiling Point 40 °C (lit.)[2][7]

Melting Point -58 °C[7]

Density 2.08 g/mL at 25 °C (lit.)[2][7]

Refractive Index n20/D 1.329 (lit.)[2][7]

Vapor Pressure 7.12 psi (20 °C)[2][7]

Solubility Insoluble in water[7]

Stability
Stable under recommended storage conditions;

light-sensitive[2][7]

Incompatibilities Strong oxidizing agents[2]

Hazardous Decomposition
Carbon oxides, Hydrogen fluoride, Hydrogen

iodide under fire conditions[2]

Synthesis of Heptafluoroisopropyl Iodide
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A common laboratory-scale synthesis of heptafluoroisopropyl iodide involves the addition of

iodine monofluoride to hexafluoropropene.[1][7] This electrophilic addition reaction proceeds

readily to yield the desired product. Industrial production may utilize similar methodologies,

focusing on process optimization and scalability.

Hexafluoropropene

Heptafluoroisopropyl Iodide

Iodine Monofluoride (IF)

Electrophilic
Addition
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Caption: Synthesis of Heptafluoroisopropyl Iodide.

Applications in Research and Development
Heptafluoroisopropyl iodide is a versatile building block for the introduction of the

heptafluoroisopropyl group into organic molecules. This moiety is of particular interest in drug

development, as the incorporation of fluorine can significantly enhance a molecule's metabolic

stability, bioavailability, and binding affinity.[3]

Key applications include:

Pharmaceutical Synthesis: Used in the synthesis of fluorinated pharmaceuticals, which often

exhibit improved pharmacokinetic properties.[3]

Grignard Reagents: It is a precursor to perfluoroisopropyl magnesium halides, which are

powerful nucleophiles for the formation of carbon-carbon bonds with electrophilic substrates.

[1][8]

Telomerization Reactions: Acts as a chain-transfer agent in the polymerization of

fluoroalkenes such as 1,1-difluoroethylene and tetrafluoroethylene.[1][8]
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Material Science: Employed in the development of specialized polymers and coatings with

high thermal and chemical resistance.[3]

Agrochemicals: The heptafluoroisopropyl group can impart desirable properties to new

generations of pesticides and herbicides.[3]

Experimental Protocols
Preparation of Perfluoroisopropylmagnesium Bromide
(Grignard Reagent)
This protocol describes a general procedure for the preparation of the Grignard reagent from

heptafluoroisopropyl iodide. All glassware should be thoroughly dried, and the reaction

should be conducted under an inert atmosphere (e.g., nitrogen or argon).

Materials:

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Heptafluoroisopropyl iodide

A crystal of iodine (as an initiator)

Procedure:

Place magnesium turnings in a flame-dried, three-necked round-bottom flask equipped with

a reflux condenser, a dropping funnel, and a nitrogen inlet.

Add a small crystal of iodine to the flask. The iodine helps to activate the magnesium

surface.

Add a small amount of anhydrous solvent (diethyl ether or THF) to cover the magnesium.

Dissolve heptafluoroisopropyl iodide in anhydrous solvent in the dropping funnel.
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Add a small portion of the heptafluoroisopropyl iodide solution to the magnesium

suspension. The reaction is initiated when the color of the iodine disappears and bubbling is

observed. Gentle warming may be necessary to start the reaction.

Once the reaction has started, add the remaining heptafluoroisopropyl iodide solution

dropwise at a rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete reaction.

The resulting grey-to-brown solution of perfluoroisopropylmagnesium iodide is ready for use

in subsequent reactions.
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Reaction Setup

Grignard Reaction

Product

Dry Glassware under Inert Atmosphere

Add Magnesium Turnings and Iodine Crystal
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Prepare Solution of Heptafluoroisopropyl Iodide
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Perfluoroisopropylmagnesium Iodide Solution
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Caption: Grignard Reagent Formation Workflow.
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Purification of Heptafluoroisopropyl Iodide
For applications requiring high purity, heptafluoroisopropyl iodide can be purified by gas

chromatography on a triacetin column, followed by bulb-to-bulb distillation at low temperature.

[1] For stabilization during storage, it is recommended to store the purified liquid over copper

powder.[1]

Safety and Handling
Heptafluoroisopropyl iodide is a hazardous chemical and should be handled with appropriate

safety precautions.

Table 3: Hazard and Safety Information
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Hazard Category Description

GHS Hazard Statements

Causes skin irritation (H315), Causes serious

eye irritation (H319), Harmful if inhaled (H332),

May cause respiratory irritation (H335)[2]

Precautionary Statements

Avoid breathing vapors/mist (P261), IF

INHALED: Remove to fresh air (P304+P340), IF

IN EYES: Rinse cautiously with water for

several minutes (P305+P351+P338), Store

locked up (P405)[2]

Personal Protective Equipment

Chemical safety goggles, protective gloves, and

a respirator are recommended. Work in a well-

ventilated area or a fume hood.[5]

First Aid

Inhalation: Move to fresh air. Skin Contact:

Wash with soap and water. Eye Contact: Rinse

with plenty of water for at least 15 minutes.

Ingestion: Do NOT induce vomiting. Seek

medical attention in all cases of exposure.[2][5]

Storage

Store in a cool, dry, well-ventilated place away

from light and incompatible materials.

Recommended storage temperature is 2-8 °C.

[2]

Spill and Disposal

Absorb spills with an inert material and dispose

of as hazardous waste. Do not allow to enter

drains.[2]

Disclaimer: This guide is intended for informational purposes only and does not constitute a

complete safety data sheet. Always consult the full Safety Data Sheet (SDS) from the supplier

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

